Cas no 2548993-13-9 (N,N-dimethyl-2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}pyrimidin-4-amine)

• Product Name: N,N-dimethyl-2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}pyrimidin-4-amine
• CAS No: 2548993-13-9
• MF: C₁₈H₂₆N₈O
• MW: 370.452042102814
• CID: 5310897
• PubChem ID: 154583250
• Update Time: 2025-10-21

N,N-dimethyl-2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• F6619-7440
• AKOS040710594
• 2548993-13-9
• N,N-dimethyl-2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}pyrimidin-4-amine
• N,N-Dimethyl-2-[4-[6-(4-morpholinyl)-3-pyridazinyl]-1-piperazinyl]-4-pyrimidinamine

• Inchi： 1S/C18H26N8O/c1-23(2)15-5-6-19-18(20-15)26-9-7-24(8-10-26)16-3-4-17(22-21-16)25-11-13-27-14-12-25/h3-6H,7-14H2,1-2H3
• InChI Key： OFNNUIMSIBMJPN-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=NN=C(N4CCOCC4)C=C3)CC2)=NC=CC(N(C)C)=N1

Computed Properties

• Exact Mass: 370.22295748g/mol
• Monoisotopic Mass: 370.22295748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 677.5±65.0 °C(Predicted)
• pka: 9.66±0.10(Predicted)

Additional information on N,N-dimethyl-2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}pyrimidin-4-amine

Comprehensive Overview of N,N-dimethyl-2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}pyrimidin-4-amine (CAS No. 2548993-13-9)

N,N-dimethyl-2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}pyrimidin-4-amine (CAS 2548993-13-9) is a structurally complex heterocyclic compound that has garnered significant attention in medicinal chemistry and drug discovery research. This molecule features a unique combination of pyrimidine, pyridazine, piperazine, and morpholine moieties, making it a promising scaffold for the development of novel therapeutic agents. The compound's multifunctional structure allows for diverse biological interactions, particularly in modulating protein-protein interactions and enzyme inhibition.

Recent studies have highlighted the potential of N,N-dimethyl-2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}pyrimidin-4-amine in targeting kinase signaling pathways, which are crucial in various disease states. Researchers are particularly interested in its application for cancer therapy, neurodegenerative diseases, and inflammatory disorders. The compound's ability to cross the blood-brain barrier makes it a candidate for central nervous system (CNS) drug development, addressing a critical need in treating conditions like Alzheimer's and Parkinson's diseases.

The synthesis of CAS 2548993-13-9 involves sophisticated multi-step organic reactions, including palladium-catalyzed cross-coupling and nucleophilic aromatic substitution. Its structure-activity relationship (SAR) studies have revealed that the morpholine and piperazine groups contribute significantly to its pharmacokinetic properties, enhancing solubility and metabolic stability. These characteristics are vital for improving drug-likeness and reducing off-target effects in preclinical models.

In the context of current drug discovery trends, N,N-dimethyl-2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}pyrimidin-4-amine aligns with the growing demand for small-molecule modulators of challenging targets. Its polypharmacology potential—the ability to interact with multiple biological targets—positions it as a versatile tool for precision medicine. Moreover, computational studies using AI-driven molecular docking have predicted high binding affinity for several disease-relevant proteins, accelerating its validation in hit-to-lead campaigns.

From a commercial perspective, CAS 2548993-13-9 is available as a high-purity reference standard for research use. Its application extends to chemical biology probes and assay development, supporting academic and industrial investigations into cell signaling mechanisms. As the pharmaceutical industry shifts toward targeted therapies, this compound exemplifies the innovation driving next-generation drug candidates.

Ongoing research aims to optimize the bioavailability and selectivity of N,N-dimethyl-2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}pyrimidin-4-amine, addressing common challenges in lead optimization. Collaborative efforts between chemists and biologists are essential to unlock its full therapeutic potential, particularly in combination therapies and drug repurposing strategies. With its compelling molecular architecture and biological relevance, this compound remains a focal point in modern pharmaceutical R&D.